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Compound Name:
Butanenitrile, 4-

(dichloromethylsilyl)-

Cat. No.: B072501 Get Quote

Essential Safety and Handling Guide for
Butanenitrile, 4-(dichloromethylsilyl)-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Butanenitrile, 4-(dichloromethylsilyl)- (CAS No. 1190-16-5).[1][2] The following procedural

guidance is based on the known hazards of its constituent chemical groups: organosilanes and

nitriles.

I. Personal Protective Equipment (PPE)
Given the reactive nature of the dichloromethylsilyl group and the potential hazards of the nitrile

group, a comprehensive PPE plan is mandatory. Organosilicon compounds can be hazardous

if not handled safely.[3] Appropriate PPE should be worn when handling these compounds,

including gloves, goggles, and respirators.[3]
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes and Face
Safety Goggles and Full-Face

Shield

Protects against splashes and

the corrosive vapors that may

be generated upon contact

with moisture.[3][4][5]

Hands
Chemical-Resistant Gloves

(Nitrile)

Nitrile gloves offer good

resistance to a variety of

chemicals, including oils, fuels,

acids, and alcohols, making

them suitable for laboratory

and pharmaceutical use.[6][7]

[8] It is crucial to use gloves of

adequate thickness and to

change them immediately if

contamination occurs, as thin

nitrile rubber provides only

limited protection against brief

contact.[9]

Body
Chemical-Resistant Lab Coat

or Apron

Protects skin from accidental

spills and splashes. For larger

quantities, a chemical-resistant

suit may be necessary.

Respiratory Fume Hood or Respirator

All handling should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood, to avoid

inhalation of vapors.[3][10] If a

fume hood is not available or if

there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with

appropriate cartridges should

be used.[3]
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Feet
Closed-Toe, Chemical-

Resistant Shoes

Provides protection against

spills and foot contamination.

II. Experimental Protocols: Handling and Storage
A. Handling:

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

free of incompatible materials.[10] Have emergency equipment, such as an eyewash station

and safety shower, readily accessible.

Inert Atmosphere: Due to the moisture-sensitive nature of the dichloromethylsilyl group, this

compound should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent

decomposition and the release of hazardous byproducts.

Dispensing: Use clean, dry glassware and syringes for transferring the liquid. Pour slowly

and carefully to avoid splashes.[3]

Spill Management: In the event of a spill, evacuate the immediate area.[11] Use an inert

absorbent material to contain the spill. Do not use water or other reactive materials for

cleanup. The collected waste should be treated as hazardous.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[9][12] Avoid eating, drinking, or smoking in areas where the

chemical is handled.[3]

B. Storage:

Conditions: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[3][13] The storage container should be tightly sealed to prevent moisture ingress.

Incompatibilities: Keep away from water, strong oxidizing agents, strong acids, and strong

bases.[14]

III. Disposal Plan
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All waste containing Butanenitrile, 4-(dichloromethylsilyl)- must be treated as hazardous

waste.

A. Waste Collection:

Containers: Use dedicated, clearly labeled, and compatible waste containers.[15] The

containers must have a secure lid and be kept closed when not in use.[15]

Segregation: Do not mix this waste with other waste streams, especially aqueous or protic

solvent waste, to prevent violent reactions.[15]

B. Disposal Procedure:

Labeling: Label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "Butanenitrile, 4-(dichloromethylsilyl)-".[15]

Pickup: Arrange for disposal through your institution's environmental health and safety (EHS)

office. Do not attempt to dispose of this chemical down the drain or in regular trash.[11]

IV. Emergency Procedures
A. Inhalation:

Move the affected person to fresh air immediately.[12]

If breathing is difficult or has stopped, provide artificial respiration.[12][16]

Seek immediate medical attention.[12][16]

B. Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing and shoes.[10][12]

Seek immediate medical attention.[12]

C. Eye Contact:
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Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[12]

Remove contact lenses if present and easy to do.[12]

Seek immediate medical attention.[12]

D. Ingestion:

Do NOT induce vomiting.[12]

Rinse mouth with water.[12]

Seek immediate medical attention.[12]

V. Workflow Diagram
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Workflow for Handling Butanenitrile, 4-(dichloromethylsilyl)-
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Caption: Workflow for the safe handling and disposal of Butanenitrile, 4-
(dichloromethylsilyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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